4-Phenylphenol
4-Phenylphenol
Biphenyl-4-ol is a member of the class of hydroxybiphenyls that is biphenyl carrying a hydroxy group at position 4.
Brand Name:
Vulcanchem
CAS No.:
92-69-3
VCID:
VC0051918
InChI:
InChI=1S/C12H10O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)O
Molecular Formula:
C12H10O
Molecular Weight:
170.21 g/mol
4-Phenylphenol
CAS No.: 92-69-3
Reference Standards
VCID: VC0051918
Molecular Formula: C12H10O
Molecular Weight: 170.21 g/mol
| CAS No. | 92-69-3 |
|---|---|
| Product Name | 4-Phenylphenol |
| Molecular Formula | C12H10O |
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | 4-phenylphenol |
| Standard InChI | InChI=1S/C12H10O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H |
| Standard InChIKey | YXVFYQXJAXKLAK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Boiling Point | 305.0 °C 305-308 °C |
| Colorform | NEARLY WHITE CRYSTALS NEEDLES OR PLATES FROM DILUTE ALCOHOL White flakes |
| Density | 1.27 kg/l @ 25 °C |
| Flash Point | 330 °F |
| Melting Point | 166.0 °C 164-165 °C |
| Physical Description | DryPowde |
| Description | Biphenyl-4-ol is a member of the class of hydroxybiphenyls that is biphenyl carrying a hydroxy group at position 4. |
| Solubility | 3.30e-04 M SLIGHTLY SOL IN PETROLEUM ETHER; VERY SOL IN ALCOHOL, ETHER, CHLOROFORM & PYRIMIDINE SOL IN ALCOHOL, ALSO IN ALKALIES & MOST ORGANIC SOLVENTS; INSOLUBLE IN WATER Soluble in oxygenated solvents. Water solubility = 56.2 mg/l |
| Synonyms | 4-Biphenylol; 4-Diphenylol; 4-Hydroxy-1,1’-biphenyl; 4-Hydroxybiphenyl; 4-Hydroxydiphenyl; 4-Phenylphenol; DK-CN; Daicarrier DK-CN; MK 1100; NSC 1858; P-PP; Paraxenol; Tetrosin P 300; p-Biphenylol; p-Hydroxybiphenyl; p-Hydroxydiphenyl; p-Phenylphenol |
| PubChem Compound | 7103 |
| Last Modified | Nov 11 2021 |
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